Cas no 2097983-37-2 (5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2097983-37-2
• MF: C₁₀H₁₀FN₅S
• MW: 251.283302783966
• CID: 4775963
• Update Time: 2025-08-05

5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-(azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole
• 5-(azidomethyl)-1-(2-fluoroethyl)-3-thiophen-2-ylpyrazole
• 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole

• Inchi： 1S/C10H10FN5S/c11-3-4-16-8(7-13-15-12)6-9(14-16)10-2-1-5-17-10/h1-2,5-6H,3-4,7H2
• InChI Key： MDLQWCHEZJOQFP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=C(CN=[N+]=[N-])N(CCF)N=1

Computed Properties

• Exact Mass: 251.06409468 g/mol
• Monoisotopic Mass: 251.06409468 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 60.4
• Molecular Weight: 251.29

Additional information on 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole

5-(Azidomethyl)-1-(2-Fluoroethyl)-3-(Thiophen-2-yl)-1H-pyrazole: A Promising Compound in Medicinal Chemistry

5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2097983-37-2) is a novel heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its azide, fluoroethyl, and thiophenyl functionalities, represents a promising scaffold for the development of new therapeutic agents.

The azide group in 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole is particularly noteworthy due to its reactivity and versatility in chemical synthesis. Azides are widely used in click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which has become a cornerstone in the synthesis of complex molecules and bioconjugates. This property makes the compound a valuable intermediate in the preparation of bioactive molecules and drug conjugates.

The fluoroethyl substituent adds another layer of complexity and potential utility to the molecule. Fluorine atoms are known for their ability to modulate the physicochemical properties of organic compounds, including their lipophilicity, metabolic stability, and binding affinity to biological targets. In the context of drug design, fluorine substitutions can enhance the pharmacokinetic properties of a molecule, leading to improved drug efficacy and reduced side effects. Recent studies have highlighted the importance of fluorinated compounds in various therapeutic areas, including oncology, neurology, and infectious diseases.

The thiophenyl moiety in 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole contributes to the compound's aromatic character and can influence its electronic properties. Thiophene derivatives have been extensively studied for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of this functional group may enhance the compound's ability to interact with specific biological targets, making it a potential lead for further medicinal chemistry optimization.

In recent years, there has been a growing interest in the development of pyrazole derivatives as therapeutic agents. Pyrazoles are known for their broad spectrum of biological activities, including anti-inflammatory, analgesic, antipyretic, and anticonvulsant properties. The unique combination of azide, fluoroethyl, and thiophenyl functionalities in 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole suggests that it may exhibit enhanced or novel biological activities compared to traditional pyrazole derivatives.

Preclinical studies have shown that 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole exhibits promising activity against various biological targets. For example, it has been reported to inhibit specific enzymes involved in inflammatory pathways and to exhibit potent antiproliferative effects against cancer cell lines. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases and cancer.

The structural diversity and functional versatility of 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole make it an attractive candidate for further investigation in medicinal chemistry. Researchers are currently exploring its synthetic accessibility and optimizing its structure to enhance its pharmacological properties. Techniques such as structure-activity relationship (SAR) studies and molecular modeling are being employed to identify key structural features that contribute to its biological activity.

In addition to its potential as a therapeutic agent, 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole may also find applications in other areas of chemical research. Its azide functionality makes it a useful building block for click chemistry reactions, which are widely used in materials science, polymer chemistry, and nanotechnology. The ability to incorporate this compound into larger molecular architectures could lead to the development of new materials with unique properties.

In conclusion, 5-(Azidomethyl)-1-(2-fluoroethyl)-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2097983-37-2) is a multifaceted compound with significant potential in medicinal chemistry and beyond. Its unique combination of azide, fluoroethyl, and thiophenyl functionalities offers a rich platform for further exploration and optimization. As research continues to uncover its full range of biological activities and applications, this compound is poised to make important contributions to the development of new therapeutic agents and advanced materials.